Cas no 896336-49-5 (N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896336-49-5
• Molecular Formula: C₁₇H₁₅ClN₄O₃S
• Molecular Weight: 390.844001054764
• CID: 5944109
• PubChem ID: 7259229

N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[(8-methyl-4-oxo-4H-pyrido[1,2-a]-1,3,5-triazin-2-yl)thio]-
• N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
• N-(5-chloro-2-methoxyphenyl)-2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• AKOS024659069
• F2543-0625
• 896336-49-5
• N-(5-chloro-2-methoxyphenyl)-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide

• InChIKey： GXXWHRYSQFWOOD-UHFFFAOYSA-N
• Inchi： 1S/C17H15ClN4O3S/c1-10-5-6-22-14(7-10)20-16(21-17(22)24)26-9-15(23)19-12-8-11(18)3-4-13(12)25-2/h3-8H,9H2,1-2H3,(H,19,23)
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1=NC(=O)N2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 390.0553392g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 390.0553392g/mol
• Heavy Atom Count: 26
• Complexity: 719
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• pka: 11.51±0.70(Predicted)
• Density: 1.45±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides